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Compound of Interest

Compound Name: Batimastat

Cat. No.: B1663600

Audience: Researchers, scientists, and drug development professionals.

Introduction

Batimastat (also known as BB-94) is a potent, broad-spectrum inhibitor of matrix
metalloproteinases (MMPs). It is a synthetic, polypeptide-like compound containing a
hydroxamate moiety that chelates the zinc ion in the active site of MMPs. Batimastat has
demonstrated anti-proliferative, anti-invasive, and anti-metastatic activities in various cancer
models, making it a valuable tool in cancer research. This document provides a detailed
protocol for the preparation of Batimastat stock solutions in Dimethyl Sulfoxide (DMSO) for in
vitro and in vivo research applications.

Quantitative Data Summary

For ease of reference, the key quantitative properties of Batimastat are summarized in the
table below.
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Property Value Source(s)
Molecular Weight 477.64 g/mol

CAS Number 130370-60-4

Chemical Formula C23H31N304S:2

Purity >98% (HPLC)

>23.88 mg/mL to 96 mg/mL

Solubility in DMSO
(=50 mM to 200.98 mM)

Insolubility Insoluble in water and ethanol

Storage of Powder -20°C for up to 3 years

-20°C for up to 1 year; -80°C

Storage of DMSO Stock
for up to 2 years

Experimental Protocol: Preparation of a 10 mM
Batimastat Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Batimastat in DMSO.
Adjustments can be made to prepare solutions of different concentrations based on the
solubility data provided above.

Materials:

» Batimastat powder (purity >98%)

e Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

» Sterile, conical-bottom microcentrifuge tubes or vials
o Calibrated micropipettes and sterile tips

o Vortex mixer

 Ultrasonic bath (optional)
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o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
Procedure:

o Pre-weighing Preparation: Before opening, bring the vial of Batimastat powder to room
temperature to prevent condensation of moisture.

o Weighing Batimastat: Accurately weigh the desired amount of Batimastat powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.78 mg of Batimastat
(Molecular Weight = 477.64 g/mol ).

o Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x
1000 (mg/qg)

o Mass = 0.010 mol/L x 0.001 L x 477.64 g/mol x 1000 mg/g = 4.7764 mg
e Dissolution in DMSO:
o Add the weighed Batimastat powder to a sterile microcentrifuge tube.

o Add the calculated volume of fresh DMSO. For a 10 mM solution with 4.78 mg of
Batimastat, add 1 mL of DMSO.

o Cap the tube tightly.
e Solubilization:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10
minutes.

o Gentle warming to 37°C for a short period (e.g., 10 minutes) can also aid in solubilization.
Visually inspect the solution to ensure it is clear and free of particulates.

» Aliquoting and Storage:
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o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Store the aliquots at -20°C or -80°C. Stock solutions are stable for up to one year at -20°C
and up to two years at -80°C.

o Itis recommended to use the solution soon after preparation and to avoid long-term
storage if possible.

Safety Precautions:
» Handle Batimastat and DMSO in a well-ventilated area, preferably a chemical fume hood.
o Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

o Refer to the Safety Data Sheet (SDS) for Batimastat and DMSO for detailed safety
information.

Visualization of Batimastat's Mechanism of Action

Batimastat functions by inhibiting Matrix Metalloproteinases (MMPs), which are key enzymes
involved in the degradation of the extracellular matrix (ECM). This process is crucial in
physiological events like tissue remodeling and in pathological conditions such as tumor
invasion and metastasis. The diagram below illustrates the inhibitory action of Batimastat on
the MMP-mediated degradation of the ECM.
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Inhibition of MMP-Mediated ECM Degradation by Batimastat
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Caption: Batimastat inhibits active MMPs, preventing ECM degradation.

The following diagram provides a logical workflow for the preparation of a Batimastat stock
solution.
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Workflow for Preparing Batimastat Stock Solution
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Caption: Step-by-step workflow for Batimastat stock solution preparation.
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 To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Batimastat Stock Solutions in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663600#protocol-for-preparing-batimastat-stock-
solutions-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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